Cas no 241130-78-9 (rac-(1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid
• CAS No: 241130-78-9
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 5620163
• PubChem ID: 165755520
• Update Time: 2025-06-08

rac-(1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37101727
• EN300-28301799
• rac-(1R,3S)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexane-1-carboxylic acid
• 2757833-62-6
• (1S,3R)-1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylcyclohexane-1-carboxylic acid
• 241130-78-9
• rac-(1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid

• Inchi： 1S/C23H25NO4/c1-15-7-6-12-23(13-15,21(25)26)24-22(27)28-14-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,15,20H,6-7,12-14H2,1H3,(H,24,27)(H,25,26)/t15-,23+/m1/s1
• InChI Key： ZDIWXOUSOHUVGI-CMJOXMDJSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@@]1(C(=O)O)CCC[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid

Professional Introduction to rac-(1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic Acid (CAS No. 241130-78-9)

Rac-(1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid, with the CAS number 241130-78-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in the quest for novel therapeutic agents.

The molecular structure of this compound features a chiral center at the 1-position and another at the 3-position of the cyclohexane ring, which contributes to its unique stereochemical properties. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the amino position further enhances its potential as a building block in peptide synthesis and other biochemical applications. The overall architecture of rac-(1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid makes it an intriguing candidate for further exploration in drug discovery and molecular recognition.

In recent years, there has been a surge in research focused on the development of chiral auxiliaries and ligands that can be used to enhance the efficiency and selectivity of asymmetric synthesis. The compound in question, with its well-defined stereochemistry, serves as an excellent scaffold for such applications. Researchers have been particularly interested in its potential use as an intermediate in the synthesis of complex pharmaceuticals that require precise stereochemical control.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a widely used tool in peptide chemistry due to its stability under various reaction conditions and ease of removal. The incorporation of this group in rac-(1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid not only makes it a valuable building block for peptide synthesis but also opens up possibilities for its use in other areas such as catalysis and material science. The versatility of this compound underscores its importance in modern chemical research.

One of the most exciting aspects of this compound is its potential application in the development of novel drugs. The cyclohexane ring, with its two stereocenters, provides a framework that can be modified to target specific biological pathways. Recent studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors, suggesting their therapeutic potential. For instance, modifications to the fluorenylmethoxycarbonyl group have led to compounds with enhanced binding affinity to certain protein targets, making them promising candidates for further development.

The chiral nature of rac-(1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid also makes it an attractive candidate for studying the influence of stereochemistry on biological activity. By comparing the properties of enantiomers or diastereomers derived from this compound, researchers can gain insights into how molecular shape and configuration affect interactions with biological targets. Such studies are crucial for understanding drug-receptor interactions and for designing molecules with improved efficacy and reduced side effects.

The synthesis of rac-(1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid involves multiple steps that showcase advanced organic chemistry techniques. The use of chiral auxiliaries or catalysts ensures high enantioselectivity during key transformations. These synthetic strategies not only highlight the compound's complexity but also demonstrate the sophistication of modern synthetic methodologies. The ability to produce this compound in high yields and purity underscores its importance as a research tool and potential industrial intermediate.

In conclusion, rac-(1R,3S)-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylcyclohexane-1-carboxylic acid (CAS No. 241130-78-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of chiral centers and protective groups, make it an invaluable asset for synthetic chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.